Tetramethylammonium fluoride trihydrate (9CI)

Specification

• CAS No.: 111203-44-2
• Molecular Formula: C4H18FNO3
• Molecular Weight: 147.19 g/mol
• IUPAC Name: tetramethylazanium;fluoride;trihydrate
• Standard InChI: InChI=1S/C4H12N.FH.3H2O/c1-5(2,3)4;;;;/h1-4H3;1H;3*1H2/q+1;;;;/p-1
• Standard InChI Key: DHHONQAAAPVEEI-UHFFFAOYSA-M
• SMILES: C[N+](C)(C)C.O.O.O.[F-]
• Canonical SMILES: C[N+](C)(C)C.O.O.O.[F-]

Introduction

Chemical Identity and Structure

Tetramethylammonium fluoride trihydrate (9CI) is a quaternary ammonium salt with a fluoride counterion, accompanied by three water molecules in its crystal structure. This hydrated form significantly influences its physical properties and reactivity profile in various chemical applications.

Basic Chemical Information

The compound is characterized by the following fundamental properties:

Property	Value
CAS Number	111203-44-2
Molecular Formula	C₄H₁₈FNO₃
Molecular Weight	147.189 g/mol
IUPAC Name	Tetramethylazanium fluoride trihydrate
Alternative Names	Tetramethylammonium fluoride trihydrate (9CI)

The molecular structure consists of a tetramethylammonium cation ([N(CH₃)₄]⁺) paired with a fluoride anion (F⁻) and three water molecules of crystallization. This configuration differs from its tetrahydrate analog, which contains four water molecules and has the formula C₄H₂₀FNO₄ with a molecular weight of 165.205 g/mol.

Structural Characteristics

The tetrahedral arrangement of the four methyl groups around the central nitrogen atom gives the tetramethylammonium cation its characteristic three-dimensional structure. The fluoride anion and water molecules form a network of hydrogen bonds that stabilize the crystalline structure. This hydrogen bonding network significantly influences the compound's solubility, hygroscopicity, and thermal stability properties.

Physical and Chemical Properties

Tetramethylammonium fluoride trihydrate exhibits distinctive physical and chemical characteristics that determine its behavior in various applications and reaction conditions.

Physical Properties

The compound typically appears as a white crystalline solid at room temperature. While specific data on the trihydrate form is limited in the search results, comparative analysis with similar compounds allows for reasonable property estimations:

Property	Characteristic
Physical State	Crystalline solid at room temperature
Color	White
Solubility	Highly soluble in water and polar organic solvents
Hygroscopicity	Considerably hygroscopic

The trihydrate form represents a stable hydrated state of tetramethylammonium fluoride, with water molecules incorporated into the crystal lattice. This affects its handling characteristics and application parameters compared to the anhydrous form.

Chemical Reactivity

As a quaternary ammonium fluoride salt, this compound exhibits both the properties of quaternary ammonium compounds and fluoride salts:

• It serves as a source of nucleophilic fluoride ions in various chemical transformations

• The tetramethylammonium cation functions as a phase-transfer catalyst in certain reaction systems

• The compound demonstrates basic properties in solution due to the presence of the fluoride anion

• Water molecules in the crystal structure can affect its reactivity, particularly in moisture-sensitive reactions

The hydrated nature of tetramethylammonium fluoride trihydrate requires special consideration when used in reactions where water might interfere with the desired transformation.

Applications and Utility

Tetramethylammonium fluoride trihydrate and its related compounds demonstrate significant utility across multiple chemical domains. Understanding its applications provides insight into its importance in contemporary chemistry.

Comparison with Related Compounds

Understanding the applications of structurally similar compounds can provide valuable insights into potential uses of tetramethylammonium fluoride trihydrate. The tetrabutylammonium fluoride trihydrate, a related quaternary ammonium fluoride, has well-documented applications:

These applications suggest potential parallel uses for tetramethylammonium fluoride trihydrate, particularly in areas where its smaller cation size might offer advantages over larger quaternary ammonium compounds.

Research Findings and Development

Scientific research involving tetramethylammonium fluoride compounds demonstrates their evolving applications and importance in chemical synthesis.

Recent Research Developments

One significant research development involves the use of tetramethylammonium fluoride tetrahydrate (TMAF·4H₂O) for large-scale SNAr fluorination reactions. As reported in recent literature, this compound was successfully employed in the preparation of challenging 4-fluorothiazole compounds.

The research highlighted that:

• Commercial TMAF·4H₂O required rigorous drying by distillation with isopropyl alcohol and dimethylformamide at elevated temperatures to produce anhydrous TMAF

• The anhydrous form contained <0.2 wt% water and <60 ppm isopropanol

• The anhydrous TMAF was essential for the production of 4-fluorothiazole

• Alternative anhydrous fluoride sources resulted in poor conversion or potential safety issues

• The SNAr fluorination was successfully carried out at a 45.1 kg scale at 95-100°C, producing 36.8 kg of 4-fluorothiazole

Although this research specifically used the tetrahydrate form, it provides valuable insights into the potential utility of the trihydrate form in similar applications, particularly when controlled water content is important.

Comparative Studies

Research involving related quaternary ammonium fluorides provides context for understanding tetramethylammonium fluoride trihydrate's significance. For example, tetrabutylammonium fluoride trihydrate has been studied in the following areas:

• Homogeneous acetylation of cellulose in novel solvent systems

• Development of water-soluble cellulose derivatives

• Study of hydroxypropyl cellulose esters and their transition temperatures and hydrophobicity

These applications in cellulose chemistry suggest potential parallel applications for tetramethylammonium fluoride trihydrate, particularly in cases where a smaller cation might provide different solubility or reactivity profiles.

Hazard Category	Classification
GHS Symbol	GHS05 (Corrosive)
Signal Word	Danger
Hazard Statements	H314 (Causes severe skin burns and eye damage)
Precautionary Statements	P280, P305+P351+P338, P310
Hazard Codes	C (Corrosive), Xi (Irritant)
Risk Phrases	R34, R36/37/38

Given the structural similarities and common fluoride anion, tetramethylammonium fluoride trihydrate likely requires similar precautions, particularly regarding skin and eye protection.